6-chloro-N-[2-(diethylamino)-2-phenylethyl]-7-methyl-4-oxo-4H-chromene-2-carboxamide

• Molecular Formula: C23H25ClN2O3
• Molecular Weight: 412.9 g/mol
• IUPAC Name: 6-chloro-N-[2-(diethylamino)-2-phenylethyl]-7-methyl-4-oxochromene-2-carboxamide
• InChI: InChI=1S/C23H25ClN2O3/c1-4-26(5-2)19(16-9-7-6-8-10-16)14-25-23(28)22-13-20(27)17-12-18(24)15(3)11-21(17)29-22/h6-13,19H,4-5,14H2,1-3H3,(H,25,28)
• InChI Key: STMSUXQPJUYKLE-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(CNC(=O)C1=CC(=O)C2=C(O1)C=C(C(=C2)Cl)C)C3=CC=CC=C3

Description

6-chloro-N-[2-(diethylamino)-2-phenylethyl]-7-methyl-4-oxo-4H-chromene-2-carboxamide is a synthetic organic compound that belongs to the class of chromene derivatives Chromenes are known for their diverse biological activities and have been extensively studied for their potential therapeutic applications

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-chloro-N-[2-(diethylamino)-2-phenylethyl]-7-methyl-4-oxo-4H-chromene-2-carboxamide typically involves multiple steps, starting from readily available starting materials. One common synthetic route involves the following steps:

Formation of the chromene core: The chromene core can be synthesized through the cyclization of appropriate precursors under acidic or basic conditions.

Introduction of the chloro group: Chlorination of the chromene core can be achieved using reagents such as thionyl chloride or phosphorus pentachloride.

Attachment of the diethylamino group: The diethylamino group can be introduced through nucleophilic substitution reactions using diethylamine and suitable leaving groups.

Coupling with the carboxamide moiety: The final step involves coupling the intermediate with the carboxamide moiety using coupling reagents like EDCI or DCC.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic route to ensure high yield and purity. This includes the use of efficient catalysts, optimized reaction conditions, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

6-chloro-N-[2-(diethylamino)-2-phenylethyl]-7-methyl-4-oxo-4H-chromene-2-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction can be achieved using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The chloro group can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium methoxide in methanol.

Major Products Formed

Oxidation: Formation of corresponding carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted chromene derivatives.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial, anticancer, and anti-inflammatory properties.

Medicine: Explored for its potential therapeutic applications in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 6-chloro-N-[2-(diethylamino)-2-phenylethyl]-7-methyl-4-oxo-4H-chromene-2-carboxamide involves its interaction with specific molecular targets and pathways. The compound may exert its effects by:

Binding to specific receptors: Modulating the activity of receptors involved in various biological processes.

Inhibiting enzymes: Blocking the activity of enzymes critical for disease progression.

Interfering with cellular pathways: Disrupting key signaling pathways involved in cell growth and survival.

Comparison with Similar Compounds

Similar Compounds

2-chloro-N,N-diethylethylamine: A related compound with similar structural features.

N-(2,6-dimethylphenyl)chloroacetamide: Another compound with a chloroacetamide moiety.

Uniqueness

6-chloro-N-[2-(diethylamino)-2-phenylethyl]-7-methyl-4-oxo-4H-chromene-2-carboxamide stands out due to its unique combination of a chromene core with a diethylamino and carboxamide moiety, which imparts distinct chemical and biological properties.

This detailed article provides a comprehensive overview of this compound, covering its synthesis, reactions, applications, mechanism of action, and comparison with similar compounds